Cas no 13217-92-0 (2-Pyrrolidinethione,1-butyl-)

• Product name: 2-Pyrrolidinethione,1-butyl-
• CAS No: 13217-92-0
• MF: C₈H₁₅NS
• MW: 157.2764
• CID: 119385
• PubChem ID: 19736097

2-Pyrrolidinethione,1-butyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinethione,1-butyl-
• 2-Pyrrolidinethione, 1-butyl-
• 1-Butylpyrrolidine-2-thione
• 13217-92-0
• SCHEMBL9440178

• Inchi： InChI=1S/C8H15NS/c1-2-3-6-9-7-4-5-8(9)10/h2-7H2,1H3
• InChI Key： DNFXKPPLNULZAU-UHFFFAOYSA-N
• SMILES： C(N1CCCC1=S)CCC

Computed Properties

• Exact Mass: 157.09252066g/mol
• Monoisotopic Mass: 157.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.3Ų